Cas no 2228389-95-3 (2-(2-azidoethyl)-1,3-dimethoxybenzene)

• Product Name: 2-(2-azidoethyl)-1,3-dimethoxybenzene
• CAS No: 2228389-95-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6126646
• PubChem ID: 149613500
• Update Time: 2025-10-30

2-(2-azidoethyl)-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1,3-dimethoxybenzene
• EN300-1817553
• 2228389-95-3

• Inchi： 1S/C10H13N3O2/c1-14-9-4-3-5-10(15-2)8(9)6-7-12-13-11/h3-5H,6-7H2,1-2H3
• InChI Key： ABPOZDAKBVIGGV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CCN=[N+]=[N-])OC

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-(2-azidoethyl)-1,3-dimethoxybenzene

Introduction to 2-(2-azidoethyl)-1,3-dimethoxybenzene (CAS No. 2228389-95-3)

2-(2-azidoethyl)-1,3-dimethoxybenzene (CAS No. 2228389-95-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide functional group and the presence of two methoxy substituents on a benzene ring, which confer it with distinct reactivity and physical properties.

The chemical structure of 2-(2-azidoethyl)-1,3-dimethoxybenzene can be represented as C₁₀H₁₃N₃O₂. The azide group (-N₃) is a key functional moiety that can participate in a wide range of chemical reactions, including click chemistry, which has revolutionized the field of organic synthesis and biomolecular labeling. The methoxy groups (-OCH₃) provide additional functionality and can influence the compound's solubility, reactivity, and biological activity.

In the context of medicinal chemistry, 2-(2-azidoethyl)-1,3-dimethoxybenzene has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of targeted drug delivery systems and as a precursor for the synthesis of azide-functionalized polymers. These polymers can be used to create drug carriers that are capable of releasing therapeutic agents in a controlled manner, thereby enhancing their efficacy and reducing side effects.

The reactivity of the azide group in 2-(2-azidoethyl)-1,3-dimethoxybenzene has also been leveraged in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is known for its high efficiency, selectivity, and compatibility with a wide range of functional groups, making it an invaluable tool in the synthesis of complex molecules. The ability to form 1,2,3-triazoles through CuAAC reactions has opened up new avenues for the design and synthesis of bioconjugates and materials with tailored properties.

Beyond medicinal applications, 2-(2-azidoethyl)-1,3-dimethoxybenzene has found use in materials science. The compound can be incorporated into polymer networks to impart specific functionalities such as improved mechanical strength, thermal stability, and biocompatibility. For instance, azide-functionalized polymers derived from this compound have been used to create hydrogels with tunable mechanical properties for tissue engineering applications. These hydrogels can mimic the extracellular matrix and support cell growth and differentiation.

In addition to its synthetic utility, 2-(2-azidoethyl)-1,3-dimethoxybenzene has been studied for its potential as a probe molecule in analytical chemistry. The presence of the azide group allows for easy detection and quantification using various spectroscopic techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This makes it a valuable tool for monitoring reaction progress and analyzing complex mixtures.

The safety profile of 2-(2-azidoethyl)-1,3-dimethoxybenzene is an important consideration in its application. While azides can be potentially explosive under certain conditions, careful handling and storage protocols can mitigate these risks. Additionally, recent research has focused on developing safer synthetic methods to produce azide-containing compounds with reduced hazards.

In conclusion, 2-(2-azidoethyl)-1,3-dimethoxybenzene (CAS No. 2228389-95-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.